Cas no 2228597-60-0 (4-(2-fluoro-3-methylphenyl)-2-methylbutanoic acid)

• Product Name: 4-(2-fluoro-3-methylphenyl)-2-methylbutanoic acid
• CAS No: 2228597-60-0
• MF: C₁₂H₁₅FO₂
• MW: 210.244707345963
• CID: 6107168
• PubChem ID: 165761212
• Update Time: 2025-06-10

4-(2-fluoro-3-methylphenyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-3-methylphenyl)-2-methylbutanoic acid
• EN300-1786308
• 2228597-60-0

• Inchi： 1S/C12H15FO2/c1-8-4-3-5-10(11(8)13)7-6-9(2)12(14)15/h3-5,9H,6-7H2,1-2H3,(H,14,15)
• InChI Key： RIKWVVONGMCCMS-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1CCC(C(=O)O)C

Computed Properties

• Exact Mass: 210.10560788g/mol
• Monoisotopic Mass: 210.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(2-fluoro-3-methylphenyl)-2-methylbutanoic acid

Comprehensive Overview of 4-(2-fluoro-3-methylphenyl)-2-methylbutanoic acid (CAS No. 2228597-60-0)

4-(2-fluoro-3-methylphenyl)-2-methylbutanoic acid (CAS No. 2228597-60-0) is a fluorinated aromatic compound with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro and methyl substitutions, has garnered attention due to its structural similarity to bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Its lipophilic properties and metabolic stability make it a promising candidate for optimizing pharmacokinetic profiles.

The synthesis of 4-(2-fluoro-3-methylphenyl)-2-methylbutanoic acid involves multi-step organic reactions, including Friedel-Crafts alkylation and carboxylation. Recent advancements in green chemistry have highlighted the importance of sustainable methods for producing such compounds, aligning with the global push for eco-friendly synthesis. Analytical techniques like HPLC and NMR spectroscopy are critical for verifying its purity and structure, ensuring compliance with regulatory standards for pharmaceutical intermediates.

In the context of drug development, this compound's fluorine atom enhances its binding affinity to biological targets, a feature leveraged in cancer therapeutics and anti-inflammatory agents. Searches for "fluorinated drug candidates 2024" and "phenyl derivatives in medicine" reflect growing interest in its potential. Additionally, its role in agrochemical formulations is under investigation, with queries like "fluoro-pesticides" trending in scientific forums.

From a commercial perspective, CAS No. 2228597-60-0 is listed in catalogs of specialty chemical suppliers, often under categories like "building blocks for drug discovery." Pricing and availability fluctuate based on demand from biotech startups and academic labs. Safety data sheets emphasize standard handling protocols, though it is not classified as hazardous under current guidelines.

Future research directions may explore its utility in neurodegenerative disease models or as a scaffold for PET imaging probes, addressing popular search terms like "new Alzheimer's targets." Collaborative studies between academia and industry could accelerate its adoption, positioning 4-(2-fluoro-3-methylphenyl)-2-methylbutanoic acid as a versatile tool in modern chemistry.